Ibuprofen Disrupts Key Protein Complex in Colorectal Cancers

A recent research article published on Oncotarget "Ibuprofen disrupts a WNK1/GSK3β/SRPK1 protein complex required for expression of tumor-related splicing variant RAC1B in colorectal cells" which reported that although the molecular mechanism behind the antitumor properties of NSAIDs has been largely attributed to inhibition of cyclooxygenases, several studies have shown that the chemopreventive properties of ibuprofen also involve multiple COX-independent effects. One example is its ability to inhibit the alternative splicing event generating RAC1B, which is overexpressed in a specific subset of BRAF-mutated colorectal tumors and sustains cell survival.

Structure of Ibuprofen

Ibuprofen is a monocarboxylic acid that is propionic acid in which one of the hydrogens at position 2 is substituted by a 4-(2-methylpropyl)phenyl group. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic, a cyclooxygenase 2 inhibitor, a cyclooxygenase 1 inhibitor, an antipyretic, a xenobiotic, an environmental contaminant, a radical scavenger and a drug allergen.

In the article, the authors describe the mechanism by which ibuprofen prevents RAC1B alternative splicing in a BRAF mutant CRC cell line: it leads to decreased translocation of SRPK1 and SRSF1 to the nucleus and is regulated by a WNK1/GSK3β/SRPK1 protein kinase complex.

Surprisingly, they demonstrate that ibuprofen does not inhibit the activity of any of the involved kinases but rather promotes disassembly of this regulatory complex, exposing GSK3β serine 9 to inhibitory phosphorylation, namely by AKT, which results in nuclear exclusion of SRPK1 and SRSF1 hypophosphorylation.

The research data shed new light on the biochemical mechanisms behind ibuprofen's action on alternative spliced RAC1B and may support its use in personalized approaches to CRC therapy or chemoprevention regimens.

A long term use of nonsteroidal anti-inflammatory drugs, like ibuprofen and aspirin, which are among the most commonly prescribed medications worldwide, was shown to provide chemoprevention against various types of cancer.

Ibuprofen, like most NSAIDs, inhibits both COX isoforms so that side-effects such as intestinal bleeding or cardiovascular disease can occur, questioning the long-term use of NSAIDs for cancer chemoprevention. Interestingly, some NSAIDs were reported to inhibit tumor growth by targeting other cellular processes and elucidation of the underlying biochemical processes could lead to the development of safer and more efficacious drugs for cancer chemoprevention or adjuvant therapy.

Ibuprofen and other COX-targeting compounds available at VulcanChem for non-human research use.

Compound Details
Ibuprofen https://www.vulcanchem.com/product/inhibitors/vc1060633
Indomethacin https://www.vulcanchem.com/product/inhibitors/vc1061281
Diclofenac https://www.vulcanchem.com/product/inhibitors/vc1051933
Naproxen https://www.vulcanchem.com/product/inhibitors/vc1073373
Piroxicam https://www.vulcanchem.com/product/inhibitors/vc1079601
Ketoprofen https://www.vulcanchem.com/product/inhibitors/vc1063435
Flurbiprofen https://www.vulcanchem.com/product/inhibitors/vc1056417
Carprofen https://www.vulcanchem.com/product/inhibitors/vc1045511
Deracoxib https://www.vulcanchem.com/product/inhibitors/vc1051345